
3-((Tert-butoxycarbonyl)
(methyl)amino)propanoic acid CAS number

124072-61-3

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-((Tert-butoxycarbonyl)

(methyl)amino)propanoic acid

Cat. No.: B038371 Get Quote

An In-Depth Technical Guide to 3-((Tert-butoxycarbonyl)(methyl)amino)propanoic Acid
(CAS 124072-61-3)

Introduction
3-((Tert-butoxycarbonyl)(methyl)amino)propanoic acid, also known by its synonym N-Boc-

N-methyl-β-alanine, is a synthetic amino acid derivative of significant interest in the fields of

medicinal chemistry and peptide science.[1] Its structure is characterized by a propanoic acid

backbone, a secondary amine that is N-methylated, and the presence of a tert-butoxycarbonyl

(Boc) protecting group on the nitrogen atom. This unique combination of features makes it a

valuable building block for the synthesis of complex organic molecules, particularly

peptidomimetics and other drug candidates.[2] The Boc group provides a robust yet readily

cleavable protecting element, enabling chemists to perform selective modifications at other

parts of a molecule without unintended reactions at the amine.[1] This guide provides a detailed

examination of its properties, synthesis, applications, and handling protocols for researchers

and drug development professionals.

Physicochemical Properties & Specifications
N-Boc-N-methyl-β-alanine is typically a white to off-white solid, soluble in polar organic

solvents.[1] Its key physical and chemical properties are summarized below, providing the
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foundational data required for its use in synthetic applications.

Property Value Source(s)

CAS Number 124072-61-3 [3]

Molecular Formula C₉H₁₇NO₄ [1][3]

Molecular Weight 203.24 g/mol [3][4]

Melting Point 59-62 °C [4][5][6]

Boiling Point 307.4 ± 21.0 °C at 760 mmHg [4]

Density 1.1 ± 0.1 g/cm³ [7]

Appearance White to off-white solid [1]

SMILES
CC(C)

(C)OC(=O)N(C)CCC(=O)O
[1]

The Strategic Role of N-Boc Protection and N-
Methylation
The utility of this compound in organic synthesis stems directly from its structural features. The

tert-butoxycarbonyl (Boc) group is one of the most common amine protecting groups in peptide

synthesis.[8] Its purpose is to render the nitrogen nucleophile inert to prevent it from

participating in unwanted side reactions during subsequent synthetic steps, such as amide

bond formation. The Boc group is stable under a wide range of conditions but can be

selectively removed under acidic conditions, a process known as deprotection.[9]

The N-methyl group is also critically important. Incorporating N-methylated amino acids into

peptides is a key strategy in medicinal chemistry to enhance the pharmacological properties of

peptide-based drugs.[2] N-methylation can increase a peptide's resistance to enzymatic

degradation by proteases, improve its membrane permeability, and constrain its conformational

flexibility, which can lead to higher receptor affinity and selectivity.[2]
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Unprotected Amine Protection Step

Deprotection Step

R₂NH
(Reactive Nucleophile)

R₂N-Boc
(Inert/Protected)

Protection

Boc₂O
(Protecting Agent)

R₂NH₂⁺

(Reactive Again)

Deprotection

Acid (e.g., TFA)
(Deprotection Agent)
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Boc-β-alanine

1. NaH in THF, 0°C
(Deprotonation)

2. CH₃I
(Methylation)

3. Aqueous Work-up
& Acidification

N-Boc-N-methyl-β-alanine
(Final Product)

Step 1: Deprotection Step 2: Coupling

H₂N-AA₂-Resin

Boc-N(Me)βAla-AA₂-Resin
(Elongated Chain)

Amide Bond
Formation

N-Boc-N-methyl-β-alanine
(Activated)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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